Cas no 869473-66-5 (2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide)

• Product Name: 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide
• CAS No: 869473-66-5
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 5671437
• PubChem ID: 16230198
• Update Time: 2025-09-28

2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,6-dimethylmorpholin-4-yl)acetamido]thiophene-3-carboxamide
• CHEMBL1767292
• AKOS034383488
• BDBM50342350
• Z46163978
• 2-(2-(2,6-dimethylmorpholino)acetamido)thiophene-3-carboxamide
• 869473-66-5
• EN300-26867005
• 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide

• Inchi： 1S/C13H19N3O3S/c1-8-5-16(6-9(2)19-8)7-11(17)15-13-10(12(14)18)3-4-20-13/h3-4,8-9H,5-7H2,1-2H3,(H2,14,18)(H,15,17)
• InChI Key： HXYGUIYQYKUENQ-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1NC(CN1CC(C)OC(C)C1)=O

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Additional information on 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide

Comprehensive Overview of 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide (CAS No. 869473-66-5)

2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide (CAS No. 869473-66-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene-carboxamide core and dimethylmorpholine substituent, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its biological activity and therapeutic applications.

The molecular structure of 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide includes a thiophene ring linked to a carboxamide group, further modified by an acetamido side chain with a 2,6-dimethylmorpholine moiety. This configuration is critical for its interactions with biological targets, making it a subject of study in medicinal chemistry. The presence of the morpholine ring enhances the compound's solubility and bioavailability, which are essential factors in drug formulation.

Recent studies highlight the potential of 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide in targeting specific enzymes or receptors involved in disease pathways. For instance, its thiophene-carboxamide scaffold is analogous to structures found in known kinase inhibitors, suggesting possible applications in oncology. Additionally, the dimethylmorpholine component may influence the compound's pharmacokinetic properties, such as metabolic stability and tissue penetration.

The synthesis of 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide typically involves multi-step organic reactions, including amide bond formation and heterocyclic ring modifications. Researchers optimize these processes to improve yield and purity, ensuring the compound's suitability for further biological evaluation. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity.

In the context of current trends, 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide aligns with the growing demand for novel small-molecule therapeutics. Its structural versatility allows for derivatization, enabling the exploration of structure-activity relationships (SAR). This is particularly relevant in the era of personalized medicine, where tailored drug designs are increasingly prioritized.

From a commercial perspective, 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide is available for research purposes, with suppliers offering it in various quantities. Its CAS No. 869473-66-5 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's niche applications ensure steady demand among academic and industrial researchers.

Looking ahead, the exploration of 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide is expected to expand, particularly in drug discovery pipelines. Its combination of a thiophene core and morpholine side chain presents opportunities for innovation in therapeutic agent design. As research progresses, this compound may emerge as a key player in addressing unmet medical needs.

For researchers seeking detailed information on 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide, databases like PubChem and Reaxys provide valuable resources. These platforms offer access to physicochemical data, synthetic protocols, and biological activity profiles, supporting informed decision-making in experimental design.

In summary, 2-2-(2,6-dimethylmorpholin-4-yl)acetamidothiophene-3-carboxamide (CAS No. 869473-66-5) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structure and potential applications underscore its relevance in advancing scientific knowledge and therapeutic innovation.